Cas no 1361611-22-4 (3-(2,6-Dichlorophenyl)-2-hydroxy-4-(trifluoromethyl)pyridine)

• Product Name: 3-(2,6-Dichlorophenyl)-2-hydroxy-4-(trifluoromethyl)pyridine
• CAS No: 1361611-22-4
• MF: C₁₂H₆Cl₂F₃NO
• MW: 308.083351612091
• CID: 4919549
• Update Time: 2025-05-22

3-(2,6-Dichlorophenyl)-2-hydroxy-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-Dichlorophenyl)-2-hydroxy-4-(trifluoromethyl)pyridine

• Inchi： 1S/C12H6Cl2F3NO/c13-7-2-1-3-8(14)10(7)9-6(12(15,16)17)4-5-18-11(9)19/h1-5H,(H,18,19)
• InChI Key： XPSPPNRBUNVUGZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C(NC=CC=1C(F)(F)F)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 435
• XLogP3: 3.5
• Topological Polar Surface Area: 29.1

Additional information on 3-(2,6-Dichlorophenyl)-2-hydroxy-4-(trifluoromethyl)pyridine

3-(2,6-Dichlorophenyl)-2-hydroxy-4-(trifluoromethyl)pyridine: A Comprehensive Overview

The compound 3-(2,6-Dichlorophenyl)-2-hydroxy-4-(trifluoromethyl)pyridine, identified by the CAS number 1361611-22-4, is a significant molecule in the field of organic chemistry. This pyridine derivative has garnered attention due to its unique structural features and potential applications in various industries. The molecule's structure, characterized by a pyridine ring substituted with a 2,6-dichlorophenyl group at position 3, a hydroxyl group at position 2, and a trifluoromethyl group at position 4, contributes to its distinctive chemical properties.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery and agrochemicals. The presence of electron-withdrawing groups such as the trifluoromethyl group enhances the molecule's stability and reactivity, making it a promising candidate for various chemical transformations. Researchers have explored its potential as an intermediate in the synthesis of bioactive compounds, particularly in the development of novel pharmaceutical agents.

One of the most notable advancements involving this compound is its role in the synthesis of antiviral agents. Scientists have utilized its unique reactivity to design molecules that target viral enzymes, demonstrating significant antiviral activity in preclinical studies. This underscores the compound's potential in contributing to the fight against viral infections, a critical area of research given the global health challenges posed by emerging viruses.

In addition to its pharmaceutical applications, 3-(2,6-Dichlorophenyl)-2-hydroxy-4-(trifluoromethyl)pyridine has shown promise in agricultural chemistry. Its ability to act as a precursor for herbicides and insecticides has been explored extensively. Recent findings indicate that derivatives of this compound exhibit enhanced efficacy against target pests while maintaining lower toxicity levels compared to traditional agrochemicals.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of intermediates such as 2-hydroxy-4-trifluoromethylpyridine. Advanced synthetic techniques, including cross-coupling reactions and Friedel-Crafts alkylation, are employed to achieve high yields and purity. Researchers have optimized these methods to minimize environmental impact and improve cost-effectiveness.

From an environmental perspective, understanding the fate and transport of this compound is crucial. Studies have shown that it undergoes rapid degradation under aerobic conditions, reducing its persistence in aquatic environments. This property is advantageous for its use in agrochemicals, as it minimizes the risk of bioaccumulation and long-term ecological effects.

In conclusion, 3-(2,6-Dichlorophenyl)-2-hydroxy-4-(trifluoromethyl)pyridine stands out as a versatile molecule with diverse applications across multiple fields. Its unique chemical structure and reactivity make it an invaluable tool for researchers aiming to develop innovative solutions in drug discovery and agriculture. As research continues to uncover new potentials for this compound, its role in advancing science and technology is expected to grow significantly.